N,N-Dibutyl[bis(dibutylamino)]methaniminium iodide

• CAS No.: 866639-33-0
• Molecular Formula: C25H54IN3
• Molecular Weight: 523.6 g/mol
• IUPAC Name: bis(dibutylamino)methylidene-dibutylazanium;iodide
• InChI: InChI=1S/C25H54N3.HI/c1-7-13-19-26(20-14-8-2)25(27(21-15-9-3)22-16-10-4)28(23-17-11-5)24-18-12-6;/h7-24H2,1-6H3;1H/q+1;/p-1
• InChI Key: LFEBCOZTYKLSKL-UHFFFAOYSA-M
• Canonical SMILES: CCCCN(CCCC)C(=[N+](CCCC)CCCC)N(CCCC)CCCC.[I-]

Description

N,N-Dibutyl[bis(dibutylamino)]methaniminium iodide is a chemical compound known for its unique structure and properties. It is primarily used in various chemical reactions and has applications in scientific research. The compound is characterized by the presence of multiple dibutylamino groups attached to a central methaniminium core, with iodide as the counterion.

Preparation Methods

The synthesis of N,N-Dibutyl[bis(dibutylamino)]methaniminium iodide typically involves the reaction of dibutylamine with a suitable halogenated precursor under controlled conditions. The reaction is usually carried out in an inert atmosphere to prevent unwanted side reactions. Industrial production methods may involve large-scale synthesis using automated reactors to ensure consistency and purity of the final product .

Chemical Reactions Analysis

N,N-Dibutyl[bis(dibutylamino)]methaniminium iodide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents, leading to the formation of corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride, resulting in the formation of reduced derivatives.

Substitution: The compound can participate in substitution reactions where one or more of its functional groups are replaced by other groups.

Scientific Research Applications

N,N-Dibutyl[bis(dibutylamino)]methaniminium iodide has several applications in scientific research:

Chemistry: It is used as a reagent in organic synthesis, particularly in the formation of complex organic molecules.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor for drug development.

Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of N,N-Dibutyl[bis(dibutylamino)]methaniminium iodide involves its interaction with specific molecular targets. The compound can form complexes with various substrates, leading to changes in their chemical properties. The pathways involved in its action are dependent on the specific reactions and conditions under which it is used .

Comparison with Similar Compounds

N,N-Dibutyl[bis(dibutylamino)]methaniminium iodide can be compared with similar compounds such as:

N,N-Dibutyl[bis(dimethylamino)]methaniminium bromide: This compound has similar structural features but differs in the nature of the amino groups and the counterion.

N,N-Dibutylmethylamine: Another related compound with a simpler structure, used in different chemical applications.

The uniqueness of this compound lies in its specific combination of functional groups and its versatility in various chemical reactions.